2-(4-biphenylyloxy)-N-(1-ethyl-4-piperidinyl)acetamide

• IUPAC Name: N-(1-ethylpiperidin-4-yl)-2-(4-phenylphenoxy)acetamide
• InChI: InChI=1S/C21H26N2O2/c1-2-23-14-12-19(13-15-23)22-21(24)16-25-20-10-8-18(9-11-20)17-6-4-3-5-7-17/h3-11,19H,2,12-16H2,1H3,(H,22,24)
• InChI Key: ZEUQDFHBKXOLSR-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC(CC1)NC(=O)COC2=CC=C(C=C2)C3=CC=CC=C3
• Molecular Formula: C21H26N2O2
• Molecular Weight: 338.4 g/mol

Description

2-(4-biphenylyloxy)-N-(1-ethyl-4-piperidinyl)acetamide, commonly known as BPA, is a synthetic compound that has been extensively researched for its potential use in scientific research. BPA belongs to the class of compounds known as selective estrogen receptor modulators (SERMs). SERMs have been studied for their ability to selectively modulate estrogen receptor activity in different tissues, making them useful in a variety of research applications. In

Scientific Research Applications

BPA has been extensively studied for its potential use in scientific research. It has been shown to have a high affinity for estrogen receptors, making it useful in studying the effects of estrogen on different tissues. BPA has also been studied for its potential use in treating estrogen-related diseases, such as breast cancer and osteoporosis. In addition, BPA has been used in studies of the central nervous system, where it has been shown to have neuroprotective effects.

Mechanism of Action

BPA works by selectively binding to estrogen receptors in different tissues. This binding can either activate or inhibit the activity of the receptor, depending on the tissue type and the presence of other co-factors. BPA has been shown to selectively activate estrogen receptors in bone tissue, leading to increased bone density. In breast tissue, BPA has been shown to inhibit the activity of estrogen receptors, making it useful in treating breast cancer.
Biochemical and Physiological Effects
BPA has been shown to have a variety of biochemical and physiological effects. In bone tissue, BPA has been shown to increase bone density by promoting the differentiation of osteoblasts and inhibiting the activity of osteoclasts. In breast tissue, BPA has been shown to inhibit the growth of breast cancer cells by blocking the activity of estrogen receptors. BPA has also been shown to have neuroprotective effects, protecting neurons from oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

BPA has several advantages for use in lab experiments. It has a high affinity for estrogen receptors, making it useful in studying the effects of estrogen on different tissues. BPA is also relatively easy to synthesize and purify, making it accessible to researchers. However, BPA has some limitations for lab experiments. It has a relatively short half-life in vivo, making it difficult to study its long-term effects. In addition, BPA has been shown to have some off-target effects, making it important to carefully control for these effects in experiments.

Future Directions

There are several future directions for research on BPA. One area of research is the development of more potent and selective 2-(4-biphenylyloxy)-N-(1-ethyl-4-piperidinyl)acetamide, which could have improved therapeutic potential for estrogen-related diseases. Another area of research is the study of BPA's effects on the immune system, which could have implications for the treatment of autoimmune diseases. Finally, the development of new methods for delivering BPA to specific tissues could lead to more targeted and effective therapies.